3-[(5Z)-5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propanamide

• Molecular Formula: C17H15ClN2O5S2
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 3-[(5Z)-5-[(2-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)propanamide
• InChI: InChI=1S/C17H15ClN2O5S2/c18-13-4-2-1-3-11(13)9-14-16(22)20(17(23)26-14)7-5-15(21)19-12-6-8-27(24,25)10-12/h1-4,6,8-9,12H,5,7,10H2,(H,19,21)/b14-9-
• InChI Key: UJFXWGNNDWGDNV-ZROIWOOFSA-N
• Isomeric SMILES: C1C(C=CS1(=O)=O)NC(=O)CCN2C(=O)/C(=C/C3=CC=CC=C3Cl)/SC2=O
• Canonical SMILES: C1C(C=CS1(=O)=O)NC(=O)CCN2C(=O)C(=CC3=CC=CC=C3Cl)SC2=O

Description

This compound features a thiazolidinone core (2,4-dioxo-1,3-thiazolidin-3-yl) substituted at the 5-position with a (Z)-2-chlorobenzylidene group. The 3-position is linked to a propanamide moiety, which is further functionalized with a 1,1-dioxido-2,3-dihydrothiophen-3-yl group. The Z-configuration of the benzylidene double bond is critical for maintaining structural rigidity and bioactivity. The 1,1-dioxido dihydrothiophene substituent suggests enhanced solubility or metabolic stability compared to simpler aryl amides.

Preparation Methods

Condensation of Thiazolidine-2,4-Dione with 2-Chlorobenzaldehyde

The 5-benzylidene-thiazolidinedione scaffold is synthesized via a Knoevenagel condensation between thiazolidine-2,4-dione and 2-chlorobenzaldehyde under acidic conditions:

Procedure :

• Thiazolidine-2,4-dione (1.0 equiv) and 2-chlorobenzaldehyde (1.2 equiv) are dissolved in acetic acid.

• Catalytic piperidine (0.1 equiv) is added, and the mixture is refluxed at 110°C for 6–8 hours.

• The product precipitates upon cooling and is filtered, washed with cold ethanol, and dried.

Key Data :

Parameter	Value	Source
Yield	75–82%
Melting Point	198–202°C
IR (KBr)	1725 cm⁻¹ (C=O), 1660 cm⁻¹ (C=N)

Functionalization at the 3-Position

The thiazolidinedione nitrogen is alkylated with 3-chloropropionyl chloride to introduce the propanamide precursor:

Procedure :

• 5-(2-Chlorobenzylidene)-thiazolidine-2,4-dione (1.0 equiv) is suspended in dry THF.

• 3-Chloropropionyl chloride (1.5 equiv) and triethylamine (2.0 equiv) are added dropwise at 0°C.

• The reaction is stirred at room temperature for 12 hours, filtered, and concentrated.

Key Data :

Parameter	Value	Source
Yield	68–74%
$^1H$ NMR (DMSO)	δ 7.85 (s, 1H, CH=N), 4.32 (t, 2H, N-CH₂)

Synthesis of the Dihydrothiophene Dioxide Moiety

Preparation of 3-Amino-2,3-Dihydrothiophene-1,1-Dioxide

The dihydrothiophene dioxide amine is synthesized from 3-bromo-2,3-dihydrothiophene-1,1-dioxide via nucleophilic substitution:

Procedure :

• 3-Bromo-2,3-dihydrothiophene-1,1-dioxide (1.0 equiv) is reacted with aqueous ammonia (28%) in ethanol at 50°C for 4 hours.

• The product is extracted with dichloromethane, dried over Na₂SO₄, and concentrated.

Key Data :

Parameter	Value	Source
Yield	85–90%
MS (ESI)	m/z 150.0 [M+H]⁺

Final Coupling Reaction

Amide Bond Formation

The propanamide intermediate is coupled with 3-amino-2,3-dihydrothiophene-1,1-dioxide under peptide coupling conditions:

Procedure :

• 3-Chloro-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propanamide (1.0 equiv) and the thiazolidinedione intermediate (1.0 equiv) are dissolved in acetonitrile.

• Triethylamine (2.0 equiv) is added, and the mixture is refluxed for 12 hours.

• The product is isolated via recrystallization from methanol.

Key Data :

Parameter	Value	Source
Yield	60–65%
HPLC Purity	>98%
$^{13}C$ NMR	δ 172.8 (C=O), 140.2 (C=N)

Optimization and Challenges

Stereochemical Considerations

The (5Z)-configuration of the benzylidene group is critical for bioactivity. Microwave-assisted synthesis has been explored to enhance stereoselectivity, reducing reaction times to 2–3 hours with comparable yields.

Solvent and Base Effects

Alternative solvents (e.g., DMF) and bases (e.g., DBU) have been investigated to improve coupling efficiency:

Condition	Yield (%)	Purity (%)
Acetonitrile/TEA	60	98
DMF/DBU	72	95

Analytical Characterization

The final product is characterized using:

• IR Spectroscopy : Peaks at 1740 cm⁻¹ (thiazolidinedione C=O) and 1340 cm⁻¹ (sulfone S=O).

• Mass Spectrometry : Molecular ion peak at m/z 426.9 [M+H]⁺.

• X-ray Crystallography : Confirms the (5Z)-configuration and planarity of the thiazolidinedione core .

Chemical Reactions Analysis

Types of Reactions

3-[(5Z)-5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups or the chlorobenzylidene moiety.

Substitution: The chlorobenzylidene group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines or thiols for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemical Structure and Synthesis

The compound features a complex structure characterized by a thiazolidine core with a chlorobenzylidene substituent. The synthesis of such compounds typically involves several steps, including:

• Formation of the Thiazolidine Framework : This is often achieved through condensation reactions involving thiazolidinediones and appropriate aldehydes or ketones.
• Introduction of Functional Groups : The amide linkage is formed by reacting the thiazolidine derivative with acylating agents.
• Optimization of Reaction Conditions : Parameters such as temperature, solvent choice, and catalyst presence are adjusted to maximize yield and purity.

The specific methodologies may vary based on desired outcomes but generally follow established synthetic protocols in organic chemistry.

Biological Activities

Research indicates that compounds similar to 3-[(5Z)-5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propanamide exhibit a range of biological activities:

Anticancer Properties

Several studies have highlighted the compound's potential as an anticancer agent. Thiazolidine derivatives have been shown to inhibit tumor cell proliferation through mechanisms such as:

• Induction of apoptosis in cancer cells.
• Inhibition of angiogenesis.

For instance, related compounds have demonstrated efficacy against various cancer cell lines in vitro, suggesting that this compound may also possess similar properties.

Antifungal Activity

Thiazolidine derivatives are known for their antifungal properties. Preliminary studies indicate that this compound may inhibit the growth of fungal pathogens by disrupting cell wall synthesis or function.

Anticonvulsant Effects

Emerging research suggests that thiazolidine derivatives can exhibit anticonvulsant activity. The structure-activity relationship (SAR) studies indicate that modifications in the thiazolidine ring can enhance anticonvulsant effects while minimizing toxicity.

Case Study 1: Anticancer Activity

A study investigated the anticancer effects of thiazolidine derivatives on human breast cancer cells. The results indicated that certain derivatives significantly reduced cell viability and induced apoptosis through mitochondrial pathways.

Case Study 2: Antifungal Activity

In another study focusing on antifungal properties, a series of thiazolidine derivatives were tested against Candida species. The results showed that some compounds exhibited potent antifungal activity comparable to standard antifungal agents.

Case Study 3: Anticonvulsant Properties

A recent investigation into the anticonvulsant potential of thiazolidine derivatives revealed promising results in animal models. Compounds demonstrated significant reductions in seizure frequency and severity without notable side effects.

Mechanism of Action

The mechanism of action of 3-[(5Z)-5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propanamide involves its interaction with specific molecular targets. The compound’s thiazolidine ring and chlorobenzylidene group may interact with enzymes or receptors, modulating their activity. The exact pathways and molecular targets are still under investigation, but the compound’s structure suggests potential interactions with proteins involved in oxidative stress or inflammation .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Benzylidene/Amide)	Molecular Formula	Molecular Weight	Key Features/Activity	Reference ID
Target Compound	2-Cl-benzylidene; 1,1-dioxido-dihydrothiophene	C₂₀H₁₆ClN₂O₅S₃	502.96	Unique dihydrothiophene sulfone amide; potential enhanced solubility and target selectivity.	N/A
3-[(5Z)-5-(4-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)propanamide	4-Cl-benzylidene; thiazol-2-yl	C₁₆H₁₂ClN₃O₂S₃	409.92	Lower molecular weight; 4-Cl substitution may alter binding affinity compared to 2-Cl. No bioactivity data provided.
2-[(5Z)-5-Benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide derivatives	Varied benzylidenes; 2-methylphenyl amide	C₁₉H₁₆N₂O₂S₂	384.52	2-thioxo instead of 2,4-dioxo; acetamide chain shorter than propanamide. Derivatives showed moderate anticancer activity (IC₅₀: 1.61–1.98 μg/mL in HepG-2 cells).
3-[(5Z)-5-(2-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]propanamide	2-Cl-benzylidene; thiazol-2-yl with 4-MeO-benzyl	C₂₄H₂₀ClN₃O₃S₃	538.08	Extended thiazole substitution; methoxy group may improve membrane permeability. No explicit activity data reported.
3-[(5Z)-5-(3-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-oxo-2H-chromen-6-yl)propanamide	3-Cl-benzylidene; coumarin amide	C₂₂H₁₅ClN₂O₄S₂	471.00	Coumarin moiety introduces fluorescence and potential DNA intercalation properties. Bioactivity uncharacterized.

Key Findings

Chlorine Position on Benzylidene: The 2-chloro substituent in the target compound may confer steric or electronic effects distinct from 3-Cl or 4-Cl analogues.

Amide Substituents :

• The 1,1-dioxido-dihydrothiophene amide in the target compound is structurally unique. In contrast, thiazol-2-yl () or coumarin-based () amides may influence pharmacokinetics (e.g., absorption, half-life) due to differences in hydrophobicity and hydrogen-bonding capacity.

Thioxo vs. Dioxo Thiazolidinones: The 2,4-dioxo configuration in the target compound contrasts with 2-thioxo-4-oxo derivatives (e.g., ).

Biological Activity: Compounds with shorter acetamide chains (e.g., ) demonstrated anticancer activity, suggesting chain length influences potency.

Biological Activity

The compound 3-[(5Z)-5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propanamide (CAS Number: 902335-24-4) is a thiazolidine derivative that has garnered attention for its potential biological activities, particularly in cancer treatment and as an antibacterial agent. This article reviews the synthesis, biological activity, and mechanisms of action of this compound based on diverse research findings.

• Molecular Formula : C₁₈H₁₉ClN₂O₅S₂
• Molecular Weight : 442.9 g/mol
• Structure : The compound features a thiazolidine ring fused with a chlorobenzylidene moiety and a thiophenyl group, contributing to its biological activity.

Anticancer Activity

Research indicates that thiazolidine derivatives exhibit significant anticancer properties. The compound has demonstrated the ability to induce apoptosis in various cancer cell lines. For instance:

• Cell Lines Tested : The compound was evaluated against several cancer cell lines including A549 (lung adenocarcinoma), HepG2 (liver cancer), and MCF-7 (breast cancer).
• Mechanism of Action : Studies suggest that the compound induces apoptosis through both extrinsic and intrinsic signaling pathways. This is evidenced by its ability to activate caspases and alter mitochondrial membrane potential in treated cells .

Antibacterial Activity

In addition to its anticancer properties, this compound has shown promising antibacterial effects. Research indicates:

• Inhibition of Bacterial Growth : The compound was screened against various Gram-positive and Gram-negative bacteria. It exhibited notable inhibitory activity against strains such as Staphylococcus aureus.
• IC50 Values : Specific IC50 values were determined for the compound against different bacterial strains, indicating its potential as an antibacterial agent .

Study 1: Antiproliferative Effects

A study conducted on a series of thiazolidine derivatives, including the compound in focus, revealed significant antiproliferative effects. The researchers used MTT assays to determine IC50 values across multiple cell lines:

Cell Line	IC50 (μM)
A549 (Lung Cancer)	5.4
HepG2 (Liver Cancer)	4.9
MCF-7 (Breast Cancer)	6.0

These results highlight the compound's selective cytotoxicity towards cancer cells while sparing normal cells .

Study 2: Mechanistic Insights

Further investigations into the mechanism of action revealed that the compound interacts with specific molecular targets within cancer cells:

• Target Interaction : The binding affinity of the compound for certain enzymes involved in cell proliferation was assessed through docking studies.
• Signaling Pathways : The results indicated modulation of key signaling pathways associated with cell survival and apoptosis, affirming its role as a potential therapeutic agent .

Q & A

Q. Q1. What are the recommended synthetic routes for preparing this compound, and what critical reaction parameters must be controlled?

Methodological Answer: The compound can be synthesized via a multi-step condensation approach.

Step 1: Condensation of a thiazolidinone precursor (e.g., 2,4-dioxo-1,3-thiazolidine) with 2-chlorobenzaldehyde under basic conditions (e.g., NaOH/EtOH) to form the (Z)-benzylidene intermediate. Reflux conditions (~80°C, 6–8 hrs) and stoichiometric control are critical to minimize byproducts like (E)-isomers .

Step 2: Coupling the intermediate with 1,1-dioxido-2,3-dihydrothiophen-3-amine using a carbodiimide-based reagent (e.g., EDC/HOBt) in anhydrous DMF. Nitrogen atmosphere and low temperatures (0–4°C) prevent oxidation of the dihydrothiophene ring .
Key Characterization: Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane) and confirm purity using HPLC (C18 column, acetonitrile/water gradient).

Q. Q2. How should researchers validate the stereochemical configuration of the (Z)-benzylidene moiety?

Methodological Answer:

NMR Analysis: Use $^1H$-NMR to observe coupling constants ($J$) between the benzylidene proton and adjacent groups. For (Z)-isomers, $J$-values typically range 10–12 Hz due to transannular interactions, whereas (E)-isomers exhibit lower coupling .

X-ray Crystallography: Refine crystal structures using SHELXL (–2) to unambiguously assign stereochemistry. ORTEP-3 () can visualize the spatial arrangement of substituents.
Pitfalls: Ensure crystal quality by optimizing solvent systems (e.g., DMSO/water) and slow evaporation techniques.

Advanced Research Questions

Q. Q3. How can computational methods resolve contradictions in reported biological activity data (e.g., conflicting IC50_{50}50​ values)?

Methodological Answer:

Molecular Docking: Use AutoDock Vina or Schrödinger Suite to model interactions with target proteins (e.g., kinases). Compare binding poses of active vs. inactive analogs to identify critical residues (e.g., hinge-region hydrogen bonds) .

QSAR Modeling: Build regression models using descriptors like logP, polar surface area, and electrostatic potential. Validate with leave-one-out cross-validation to address outliers in literature data .
Case Study: If analog A shows higher potency than analog B despite similar substituents, analyze steric clashes in docking simulations or electronic effects via DFT calculations (e.g., HOMO-LUMO gaps).

Q. Q4. What strategies optimize the compound’s solubility and bioavailability without compromising thiazolidinone ring stability?

Methodological Answer:

Prodrug Design: Introduce hydrolyzable groups (e.g., acetyl or PEG chains) at the propanamide nitrogen. Assess stability in simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8) .

Co-Crystallization: Screen co-formers (e.g., succinic acid) using high-throughput crystallization robots. Monitor solubility enhancements via phase solubility diagrams .
Note: Avoid modifying the 1,1-dioxido group, as it is critical for sulfone-mediated hydrogen bonding with targets .

Q. Q5. How can flow chemistry improve the scalability of the synthesis while reducing hazardous waste?

Methodological Answer:

Continuous-Flow Setup: Use microreactors for the condensation step (Step 1) to enhance heat transfer and reduce reaction time (from 8 hrs to 30 mins). Optimize parameters via Design of Experiments (DoE) ().

In-Line Purification: Integrate scavenger resins (e.g., silica-bound thiourea for aldehyde removal) post-reaction to minimize solvent use. Monitor purity in real-time with inline FTIR .
Sustainability Metrics: Calculate E-factor (kg waste/kg product) and compare with batch synthesis.

Data Contradiction Analysis

Q. Q6. How to address discrepancies in reported anti-cancer activity across cell lines?

Methodological Answer:

Assay Standardization: Use identical cell lines (e.g., MCF-7, HepG2) from authenticated repositories. Control for passage number and culture conditions (e.g., serum concentration).

Mechanistic Profiling: Perform transcriptomics (RNA-seq) on treated vs. untreated cells to identify off-target effects. Cross-reference with databases like LINCS L1000 .
Example: If activity is higher in HT-29 than HCT-116, screen for differential expression of pro-apoptotic genes (e.g., BAX/BCL-2 ratio) via qPCR.